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Compound of Interest

3-(4-Bromophenyl)-5-
Compound Name:
hydroxycyclohexanone

Cat. No.: B14039424

Get Quote

\ J

CAS Number: 2007909-16-0 Molecular Formula: C12H13BrO2 Molecular Weight: 269.14 g/mol

Executive Summary

3-(4-Bromophenyl)-5-hydroxycyclohexanone is a bifunctionalized cyclohexane scaffold
characterized by a ketone at C1, a 4-bromophenyl group at C3, and a hydroxyl group at C5.
This specific substitution pattern renders it a critical building block for aryl-cyclohexylamine
therapeutics, particularly in the development of serotonin-norepinephrine reuptake inhibitors
(SNRIs) and analgesics. Its value lies in its dual chiral centers (C3 and C5), which allow for the
precise control of stereochemistry in downstream active pharmaceutical ingredients (APIS).

Physicochemical Properties

The molecule exhibits a balance of lipophilicity (driven by the bromophenyl ring) and polarity
(driven by the hydroxyl and ketone groups). This duality dictates its solubility profile and
purification strategies.
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Core Parameters

Property Value | Description Source/Method

Molecular Weight 269.14 g/mol Calculated

LogP (Predicted) 245+0.3 Consensus Model
Topological Polar Surface Area 373 A2 Calculated (Ketone +

(TPSA) Hydroxyl)

H-Bond Donors / Acceptors 1 Donor / 2 Acceptors Structural Analysis

Physical State Solid (Off-white to pale yellow)  Analogue Inference

Melting Point (Predicted) 95°C - 115°C Based on 3-phenyl analogues
Solubility High: DCM, DMSO, Empirical Polarity Rules

MeOHLow: Water, Hexanes

Solubility & Stability Profile

e Solubility: The compound is moderately lipophilic (LogP ~2.45). It dissolves readily in

chlorinated solvents (Dichloromethane, Chloroform) and polar aprotic solvents (DMSO,

DMF). In alcohols (Methanol, Ethanol), it shows good solubility, which is often exploited for

recrystallization.

» Hydrolytic Stability: The ketone and secondary alcohol functionalities are stable to aqueous

conditions at neutral pH. However, strong acids may induce dehydration (elimination of the -

OH group) to form the conjugated enone (3-(4-bromophenyl)-2-cyclohexenone).

o Thermal Stability: Stable up to ~150°C. Prolonged heating above this threshold, particularly

in the presence of acidic traces, accelerates dehydration.

Stereochemical Analysis (Critical)

The defining feature of this molecule is the presence of two stereocenters at C3 and C5. This

results in four possible sterecisomers, grouped into two diastereomeric pairs: cis and trans.

Conformational Landscape
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The cyclohexane ring adopts a chair conformation. The stability of the isomers is governed by
the equatorial preference of the substituents to minimize 1,3-diaxial interactions.

e Thermodynamic Product (Cis-Diequatorial): The most stable isomer places both the bulky 4-
bromophenyl group and the hydroxyl group in equatorial positions.

» Kinetic Products: Synthetic routes involving non-selective reductions may yield axial-
equatorial conformers, which are higher in energy.

Stereochemical Visualization

The following diagram illustrates the relationship between the diastereomers and the potential
for separation.
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Figure 1: Stereochemical hierarchy showing the relationship between diastereomers and
enantiomers.

Synthesis & Impurity Profiling

Understanding the synthesis route is essential for anticipating impurities in the final material.

Primary Synthetic Pathway (Conjugate Addition)

The most common route involves the Michael addition of a 4-bromophenyl organometallic
reagent (e.g., arylboronic acid) to a 5-hydroxy-2-cyclohexenone precursor, or the reduction of a
3-(4-bromophenyl)-1,5-dione.
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Figure 2: Synthetic pathway via Rh-catalyzed conjugate addition, highlighting key impurity
risks.
Key Impurities

¢ Dehydrated Enone: Formed via elimination of the 5-hydroxyl group. Detected by UV
absorbance shift (conjugation).

+ Debrominated Analog: 3-phenyl-5-hydroxycyclohexanone. Arises if the starting material
contains phenylboronic acid or if hydrodebromination occurs during metal catalysis.

+ Regioisomers: 3-(4-bromophenyl)-4-hydroxycyclohexanone (if the precursor geometry
varies).

Analytical Protocols
HPLC Method (Achiral Purity)
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

Mobile Phase:

o A:0.1% Formic Acid in Water
o B: Acetonitrile[1]

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV @ 254 nm (aromatic ring) and 210 nm (carbonyl/hydroxyl).

Retention Time: Expect elution around 6-8 minutes depending on flow rate (1.0 mL/min).

Chiral Separation (Enantiomeric Excess)

To separate the (3R,5R) from (3S,5S) isomers:

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane : Isopropanol (90:10).

Flow Rate: 1.0 mL/min.

Rationale: The hydroxyl group interacts with the carbamate stationary phase, allowing
discrimination between enantiomers.

NMR Characterization (*H NMR in CDCI3)

o Aromatic Region: Two doublets at ~7.4 ppm (2H) and ~7.1 ppm (2H) characteristic of the
para-substituted bromophenyl group.

o Carbinol Proton (H5): Multiplet at ~4.0-4.2 ppm. The splitting pattern (width at half-height)
helps distinguish axial vs. equatorial orientation, identifying the cis or trans isomer.

¢ Ring Protons: Complex multiplets between 1.5 - 3.0 ppm.

Handling & Safety
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e GHS Classification: Warning.
e Hazards: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic nature
requires tight sealing to prevent moisture-induced aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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